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Compound of Interest

Compound Name: Kanzonol C

Cat. No.: B1637903 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended procedures for

the disposal of Kanzonol C, a flavonoid with potential antibacterial and fungal inhibitory

properties.[1][2][3] Due to the absence of a specific, publicly available Safety Data Sheet (SDS)

for Kanzonol C, a conservative approach based on established protocols for handling novel

research chemicals is mandated.

I. Kanzonol C: Chemical and Physical Properties
A summary of the known properties of Kanzonol C is presented below. This information is

crucial for understanding its general nature and for making informed decisions regarding its

handling and disposal.
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Property Value Source

CAS Number 151135-82-9 [1][2]

Molecular Formula C25H28O4 [2][4]

Molecular Weight 392.49 g/mol [2]

Chemical Class Flavonoid, Chalcone [1][4]

Solubility
Soluble in DMSO (10 mg/mL

with sonication)
[2]

Storage

4°C, protect from light. In

solvent: -80°C for 6 months;

-20°C for 1 month (protect

from light).

[1][2][3]

II. Hazard Assessment and Personal Protective
Equipment (PPE)
Given that Kanzonol C is a novel compound intended for research purposes only, its full

toxicological profile is not extensively documented. Therefore, it should be handled as a

potentially hazardous substance. The following minimum PPE should be worn at all times when

handling Kanzonol C:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

For procedures that may generate aerosols or dust, such as weighing or dissolving, work

should be conducted in a chemical fume hood.

III. Disposal Workflow for Kanzonol C
The proper disposal of Kanzonol C and its associated waste must adhere to institutional and

local regulations for hazardous chemical waste. The following workflow outlines the decision-
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making process for its disposal.

Kanzonol C Waste Stream Identification

Start: Kanzonol C Waste Generated

Is the waste pure Kanzonol C (unused)?

Is the waste a solution of Kanzonol C?

No

Dispose as Solid Hazardous Chemical Waste

Yes

Is the waste contaminated labware (e.g., tips, tubes)?

No

Dispose as Liquid Hazardous Chemical Waste

Yes

Dispose as Solid Hazardous Chemical Waste (Contaminated)

Yes

End: Waste Properly Segregated for Pickup

No

Click to download full resolution via product page

Caption: Decision workflow for segregating Kanzonol C waste streams.
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IV. Step-by-Step Disposal Procedures
The following protocols are based on general best practices for the disposal of research-grade

chemical waste. Always consult your institution's Environmental Health and Safety (EHS) office

for specific guidelines.[5]

A. Unused or Expired Kanzonol C (Solid)

Container: Ensure the original container is securely sealed. If the original container is

compromised, transfer the solid to a new, compatible, and clearly labeled container.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

("Kanzonol C"), the CAS number (151135-82-9), and the approximate quantity.

Storage: Store the labeled container in a designated satellite accumulation area for

hazardous waste, away from incompatible materials.

Pickup: Arrange for disposal through your institution's EHS department.

B. Kanzonol C Solutions (Liquid)

Collection: Collect all liquid waste containing Kanzonol C in a dedicated, leak-proof, and

chemically compatible container (e.g., a high-density polyethylene bottle).

Labeling: Label the container with "Hazardous Waste," the full chemical names of all

components (e.g., "Kanzonol C in DMSO"), their approximate concentrations, and the total

volume.

Storage: Store the sealed and labeled container in a designated satellite accumulation area,

using secondary containment (such as a chemical-resistant tray) to prevent spills.

Pickup: Schedule a pickup with your institution's EHS department. Do not dispose of

Kanzonol C solutions down the drain.

C. Contaminated Labware (Solid Waste)

Segregation: All disposable labware that has come into contact with Kanzonol C (e.g.,

pipette tips, microfuge tubes, gloves, weighing paper) should be considered contaminated
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solid waste.

Collection: Collect these materials in a designated, durable, and sealed plastic bag or a

labeled, puncture-resistant container.

Labeling: The bag or container should be clearly labeled as "Hazardous Waste" and indicate

that it contains materials contaminated with "Kanzonol C."

Disposal: Dispose of the sealed container through your institution's hazardous waste

program.

V. Spill and Decontamination Procedures
In the event of a spill, the following general procedure should be followed:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

PPE: Don appropriate PPE before attempting to clean the spill.

Containment: For a solid spill, gently cover it with an absorbent material to prevent it from

becoming airborne. For a liquid spill, contain it with absorbent pads or granules.

Cleanup: Carefully collect the absorbent material and spilled substance using a scoop or

other appropriate tools and place it in a sealed container for disposal as hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol or

isopropanol) followed by soap and water. All cleaning materials should be disposed of as

contaminated solid waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS office.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Kanzonol C, contributing to a secure laboratory environment and minimizing environmental

impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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